
Phenkapton degradation products and analysis
challenges

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phenkapton

CAS No.: 2275-14-1
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Phenkapton Fact Sheet

The table below summarizes the core identification and properties of Phenkapton from available data [1].

Property Description

IUPAC Name S-{[(2,5-dichlorophenyl)sulfanyl]methyl} O,O-diethyl phosphorodithioate [1]

CAS RN 2275-14-1 [1]

Chemical Formula C₁₁H₁₅Cl₂O₂PS₃ [1]

Pesticide Type Insecticide; Acaricide [1]

Mode of Action Acetylcholinesterase (AchE) inhibitor [1]

Regulatory Status Obsolete; not approved in the EU [1]

Physical State Liquid [1]

Key Physicochemical & Environmental Fate Data
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Understanding these properties is fundamental for anticipating analysis behavior and environmental

persistence [1].

Parameter Value Significance / Implication

Water Solubility 0.044 mg/L @ 20°C, pH 7 [1] Very low; indicates high potential

for adsorption to soil and
sediment.

Log P (Partition
Coefficient)

5.84 [1] High; strongly lipophilic, indicating
high potential for

bioaccumulation.

Mammalian Acute
Oral LD₅₀

44 mg/kg [1] High toxicity.

Bio-concentration
Factor (BCF)

Data not available in search results, but

high BCF is anticipated based on log P.

--

Status Classified as a "Forever Chemical" due to

high aquatic toxicity and potential for
bioaccumulation [1].

Persistent and hazardous in the

environment.

Analytical Standards & Residue Analysis

For accurate residue analysis in food and environmental samples, high-purity reference materials are

available [2].

Supplier: HPC Standards GmbH [2].

Common Formats: Solutions in acetonitrile at various concentrations (e.g., 10.0 µg/ml, 100 µg/ml)
[2].

Certification: ISO 17034 Certified Reference Materials are available [2].

Primary Analysis Challenges & Troubleshooting

Given the data, researchers should be prepared for the following challenges:
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Challenge 1: Low Water Solubility and Adsorption

Issue: The very low water solubility and high Log P mean Phenkapton will readily bind to
glassware, vial walls, and filtration apparatus, leading to low analytical recovery rates [1].

Troubleshooting Guide:
Step 1: Use silanized glassware to minimize active surfaces.

Step 2: For sample preparation, ensure the solvent is strong enough to desorb the
analyte (e.g., use acetonitrile or methanol).

Step 3: Avoid or carefully validate any filtration steps; consider centrifugation as an
alternative.

Challenge 2: Lack of Modern Degradation Data

Issue: As an obsolete compound, specific, well-documented degradation pathways and
products in peer-reviewed literature are scarce [1].

Troubleshooting Guide:
Step 1: Infer potential degradation pathways based on its chemical class. As an

organothiophosphate and given the phenyl-thioether structure, oxidation of the P=S bond
and cleavage of the S-CH₂ bond are plausible initial degradation steps.

Step 2: Employ non-targeted analysis techniques like LC-HRMS (Liquid
Chromatography-High Resolution Mass Spectrometry) to screen for unknown

transformation products.
Step 3: Monitor for ions corresponding to potential breakdown products, such as those

resulting from oxidative desulfuration or dealkylation.

Experimental Workflow for Analysis

The diagram below outlines a generalized workflow for analyzing Phenkapton and identifying its unknown

degradation products.
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Phenkapton Analysis Workflow

Sample Collection
(Soil, Water, Tissue)

Extraction
(Strong Organic Solvent)

Clean-up
(SPE, Centrifugation)

Analysis via LC-MS/MS

Target Quantification
(Known Phenkapton)

Non-Target Screening
(HRMS for Unknowns)

Data Analysis &
Product Identification

Reporting
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://sitem.herts.ac.uk/aeru/iupac/Reports/1274.htm
https://www.hpc-standards.com/productgroups/phenkapton__316/
https://www.smolecule.com/products/b576430#phenkapton-degradation-products-and-analysis-challenges
https://www.smolecule.com/products/b576430#phenkapton-degradation-products-and-analysis-challenges
https://www.smolecule.com/products/b576430#phenkapton-degradation-products-and-analysis-challenges
https://www.smolecule.com/products/b576430#phenkapton-degradation-products-and-analysis-challenges
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s576430?utm_src=pdf-bulk
https://www.smolecule.com/products/s576430?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

